Cas no 120992-56-5 (4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylic acid)

• Product Name: 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylic acid
• CAS No: 120992-56-5
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD28163302
• CID: 895813
• PubChem ID: 67346765
• Update Time: 2025-04-19

4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazinoic acid, 3,4-dihydro-4-methyl-3-oxo- (6CI)
• 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxylic acid

• MDL： MFCD28163302
• Inchi： 1S/C6H6N2O3/c1-8-3-2-7-4(5(8)9)6(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： FKASRSITXYRTNS-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=NC=CN1C

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives